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Compound of Interest

Compound Name: Sesamex

Cat. No.: B1680956

A Note on Data Availability: Publicly available scientific literature on the environmental fate and
degradation of Sesamex (CAS No. 51-14-9) is exceedingly scarce. Due to this significant data
gap, this guide utilizes information available for Piperonyl Butoxide (PBO), a structurally similar
and widely studied pesticide synergist, as a surrogate to infer the potential environmental
behavior of Sesamex. Both compounds share a benzodioxole functional group, which is a key
determinant of their environmental degradation pathways. It is critical to note that while this
approach provides a scientifically informed estimation, the actual environmental fate of
Sesamex may differ.

Introduction to Sesamex

Sesamex, also known as sesoxane, is an organic compound primarily used as a synergist in
pesticide formulations. Its function is to enhance the efficacy of active insecticidal ingredients,
such as pyrethrins and pyrethroids, by inhibiting metabolic enzymes in insects that would
otherwise break down the insecticide. Chemically, Sesamex is identified as 5-{1-[2-(2-
Ethoxyethoxy)ethoxy]ethoxy}-1,3-benzodioxole.

Environmental Fate of Piperonyl Butoxide (PBO) as
a Surrogate for Sesamex

The environmental fate of a chemical compound describes its transport and transformation in
various environmental compartments, including soil, water, and air. Key processes governing
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environmental fate are degradation (biotic and abiotic), persistence, and mobility.

Degradation Pathways

The degradation of PBO in the environment proceeds through several key pathways, primarily
involving oxidation and hydrolysis. The primary sites of transformation are the ether linkages
and the benzodioxole ring.

Abiotic Degradation:

e Photolysis: PBO is susceptible to degradation by sunlight, particularly in aguatic
environments and on soil surfaces. In water exposed to sunlight, PBO has a reported half-life
of approximately 8.4 hours.[1][2] On soil surfaces, photolysis can lead to rapid breakdown,
with half-lives ranging from 1 to 3 days.[1][2] The degradation proceeds through the
formation of alcohol, aldehyde, and acid metabolites.[3]

e Hydrolysis: PBO is generally stable to hydrolysis at environmentally relevant pH values (pH
5, 7, and 9). This suggests that hydrolysis is not a primary degradation pathway for PBO in
the environment.

Biotic Degradation:

e Aerobic Soil Metabolism: In the presence of oxygen, soil microorganisms play a significant
role in the degradation of PBO. The typical half-life in soil is around 13 days, though it can be
as short as 4.3 days under favorable conditions. The primary degradation pathway involves
the oxidation of the side chain, leading to the formation of piperonyl butoxide-alcohol,
piperonyl butoxide-aldehyde, and piperonyl butoxide-acid. Further degradation can lead to
the opening of the benzodioxole ring and eventual mineralization to carbon dioxide.

» Anaerobic Aquatic Metabolism: Under anaerobic conditions, such as in saturated soils or
sediments, the degradation of PBO is significantly slower.

The proposed primary degradation pathway for PBO is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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